![molecular formula C16H17FN4O2S B4705050 1-(4-fluorobenzoyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-3-piperidinecarboxamide](/img/structure/B4705050.png)
1-(4-fluorobenzoyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-3-piperidinecarboxamide
Overview
Description
1-(4-fluorobenzoyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-3-piperidinecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as 'compound X' in scientific literature. The purpose of
Mechanism of Action
The mechanism of action of compound X is not fully understood. However, it is believed that compound X exerts its pharmacological activities by interacting with various cellular targets, including ion channels, receptors, and enzymes. Compound X has been shown to modulate the activity of various ion channels and receptors, including voltage-gated sodium channels, GABA receptors, and NMDA receptors.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic effects, which may be mediated through modulation of the activity of various ion channels and receptors. Compound X has also been shown to have anticonvulsant properties, which may be mediated through modulation of the activity of GABA receptors.
Advantages and Limitations for Lab Experiments
Compound X has several advantages for lab experiments. It is a highly selective compound, which makes it ideal for studying the activity of specific ion channels and receptors. Compound X is also highly potent, which means that it can be used at low concentrations. However, compound X has several limitations for lab experiments. It is a complex compound that requires expertise in organic chemistry to synthesize. Compound X is also expensive to produce, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for research on compound X. One area of research is the development of new synthesis methods for compound X that are more efficient and cost-effective. Another area of research is the identification of new cellular targets for compound X. This could lead to the development of new therapeutic applications for compound X. Additionally, research could be conducted to investigate the potential use of compound X in combination with other drugs for the treatment of various diseases.
Scientific Research Applications
Compound X has been extensively studied for its potential applications in scientific research. It has been found to have various pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. Compound X has also been shown to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
1-(4-fluorobenzoyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN4O2S/c1-10-19-20-16(24-10)18-14(22)12-3-2-8-21(9-12)15(23)11-4-6-13(17)7-5-11/h4-7,12H,2-3,8-9H2,1H3,(H,18,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKWBJVKJKADWBA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)C2CCCN(C2)C(=O)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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